molecular formula C21H35ClO B1216446 17-Mchao CAS No. 76571-91-0

17-Mchao

Cat. No. B1216446
CAS RN: 76571-91-0
M. Wt: 339 g/mol
InChI Key: UMWMKSFDTADRMB-YAWPOEEYSA-N
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Description

17-Mchao, also known as 17-Mchao, is a useful research compound. Its molecular formula is C21H35ClO and its molecular weight is 339 g/mol. The purity is usually 95%.
BenchChem offers high-quality 17-Mchao suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 17-Mchao including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

76571-91-0

Product Name

17-Mchao

Molecular Formula

C21H35ClO

Molecular Weight

339 g/mol

IUPAC Name

(2R,4aS,4bS,6aS,7S,8R,10aS,10bR,12aR)-7-chloro-4a,6a,8-trimethyl-1,2,3,4,4b,5,6,7,8,9,10,10a,10b,11,12,12a-hexadecahydrochrysen-2-ol

InChI

InChI=1S/C21H35ClO/c1-13-4-7-17-16-6-5-14-12-15(23)8-10-20(14,2)18(16)9-11-21(17,3)19(13)22/h13-19,23H,4-12H2,1-3H3/t13-,14-,15-,16+,17+,18+,19+,20+,21+/m1/s1

InChI Key

UMWMKSFDTADRMB-YAWPOEEYSA-N

Isomeric SMILES

C[C@@H]1CC[C@H]2[C@@H]3CC[C@@H]4C[C@@H](CC[C@@]4([C@H]3CC[C@@]2([C@H]1Cl)C)C)O

SMILES

CC1CCC2C3CCC4CC(CCC4(C3CCC2(C1Cl)C)C)O

Canonical SMILES

CC1CCC2C3CCC4CC(CCC4(C3CCC2(C1Cl)C)C)O

synonyms

17 alpha-methyl-17a beta-chloro-D-homo-5 beta-androstan-3 alpha-ol
17-MCHAO
17-methyl-17a-chloro-D-homoandrostan-3-ol

Origin of Product

United States

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